Cas no 2172433-50-8 (tert-butyl N-(3-sulfanylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-sulfanylbutan-2-yl)carbamate
• CAS No: 2172433-50-8
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 6482487
• PubChem ID: 165519597
• Update Time: 2025-10-28

tert-butyl N-(3-sulfanylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-sulfanylbutan-2-yl)carbamate
• 2172433-50-8
• EN300-1289170

• Inchi： 1S/C9H19NO2S/c1-6(7(2)13)10-8(11)12-9(3,4)5/h6-7,13H,1-5H3,(H,10,11)
• InChI Key： PNXJWXFJUFWWAI-UHFFFAOYSA-N
• SMILES： SC(C)C(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(3-sulfanylbutan-2-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(3-sulfanylbutan-2-yl)carbamate (CAS: 2172433-50-8)

In recent years, the compound tert-butyl N-(3-sulfanylbutan-2-yl)carbamate (CAS: 2172433-50-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and carbamate functional groups, has shown promising potential in various applications, including drug discovery, peptide synthesis, and bioconjugation. The growing interest in this compound is reflected in the increasing number of publications and patents exploring its synthesis, properties, and utility.

The primary objective of recent studies has been to optimize the synthesis of tert-butyl N-(3-sulfanylbutan-2-yl)carbamate and to explore its applications in medicinal chemistry. Researchers have employed advanced synthetic techniques, such as multi-step organic reactions and catalytic processes, to achieve high yields and purity. Notably, the compound's ability to act as a protecting group for thiols in peptide synthesis has been a focal point, as it offers advantages in terms of stability and selectivity under various reaction conditions.

One of the key findings from recent research is the compound's role in the development of novel therapeutic agents. For instance, tert-butyl N-(3-sulfanylbutan-2-yl)carbamate has been utilized as a building block in the synthesis of cysteine-containing peptides, which are crucial for the design of enzyme inhibitors and receptor modulators. Additionally, its application in bioconjugation strategies has enabled the development of targeted drug delivery systems, enhancing the efficacy and specificity of therapeutic compounds.

Recent studies have also highlighted the compound's potential in addressing challenges related to drug solubility and bioavailability. By incorporating tert-butyl N-(3-sulfanylbutan-2-yl)carbamate into drug formulations, researchers have observed improved pharmacokinetic properties, making it a valuable tool in the optimization of lead compounds. Furthermore, its compatibility with green chemistry principles has been explored, with efforts to minimize the use of hazardous reagents and solvents in its synthesis.

In conclusion, tert-butyl N-(3-sulfanylbutan-2-yl)carbamate (CAS: 2172433-50-8) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and bioconjugation continue to expand, driven by ongoing advancements in synthetic methodologies and a deeper understanding of its chemical properties. Future research is expected to further elucidate its potential in novel therapeutic strategies and sustainable chemical processes.